2-[2-(2,6-Difluorophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-yl]acetic acid

• Molecular Formula: C11H8F2N2O3
• Molecular Weight: 254.19 g/mol
• IUPAC Name: 2-[2-(2,6-difluorophenyl)-3-oxo-1H-pyrazol-4-yl]acetic acid
• InChI: InChI=1S/C11H8F2N2O3/c12-7-2-1-3-8(13)10(7)15-11(18)6(5-14-15)4-9(16)17/h1-3,5,14H,4H2,(H,16,17)
• InChI Key: VITAYHRBNSMGQX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)N2C(=O)C(=CN2)CC(=O)O)F

Description

Chemical Identity and Properties
The compound 2-[2-(2,6-Difluorophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-yl]acetic acid (CAS: 2060026-01-7) is a pyrazolone derivative with a molecular formula of C₁₁H₈F₂N₂O₃ and a molecular weight of 254.19 g/mol . Its structure features a 2,6-difluorophenyl group attached to the pyrazolone ring, which is further linked to an acetic acid moiety. The presence of fluorine atoms enhances electronegativity and may influence intermolecular interactions, such as hydrogen bonding and dipole-dipole forces, critical for its physicochemical behavior .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-(2,6-Difluorophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-yl]acetic acid typically involves the following steps:

Formation of the Pyrazolone Ring: The initial step involves the reaction of 2,6-difluorobenzaldehyde with hydrazine hydrate to form the corresponding hydrazone. This intermediate is then cyclized using an appropriate acid catalyst to yield the pyrazolone ring.

Acylation: The pyrazolone intermediate is then acylated using chloroacetic acid under basic conditions to introduce the acetic acid moiety.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to ensure high yield and purity. This includes the use of efficient catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Nucleophilic Substitution

The ester group (if present in precursor forms) undergoes nucleophilic displacement. For the acetic acid derivative, the carboxylic acid group can participate in:

• Esterification : Reaction with alcohols (e.g., ethanol) to form esters.

• Amidation : Reaction with amines to form amides.

Cyclocondensation

High-pressure synthesis (e.g., Q-Tube reactors) promotes cyclocondensation with components like 3-oxo-2-arylhydrazonopropanals or 4-thiazolidinones. Key conditions include:

• Reagents : Ammonium acetate, acetic acid.

• Yields : ~43% under reflux .

Oxidative Cyclization

Formation of fused heterocycles via oxidative conditions:

• Reagents : Iodine in dimethyl sulfoxide (DMSO).

• Conditions : 100–140°C or microwave heating (2–3 min) .

1,3-Dipolar Cycloaddition

Reacting with diazoalkanes (e.g., diazomethane) forms pyrazolines:

• Conditions : 0°C in dichloromethane/diethyl ether .

Cyclocondensation

Reaction Type	Conditions	Key Steps	Yield	Citations
Pyrazole-thiazolidinone fusion	Q-Tube reactor, acetic acid, ammonium acetate	Cyclocondensation of 4-thiazolidinones with hydrazonopropanals	43%

Oxidative Cyclization

Method	Solvent	Catalyst	Temperature	Yield	Citations
DMSO/I₂	DMSO	Iodine	100–140°C	Moderate–high

Derivatization

Reaction	Reagents	Product	Conditions	Citations
N-acylation	Acetic anhydride/pyridine	Amides	80°C, 3 h
Glycosylation	Acetylglucopyranosyl bromide	Glycosylated derivatives	Anhydrous conditions

Critical Research Findings

• High-Pressure Efficiency : Q-Tube reactors enhance cyclocondensation rates and yields .

• Solvent Effects : Acetic acid significantly improves product formation compared to ethanol or DMF .

• Microwave Advantages : Reduces oxidative cyclization time from 3 h to 2–3 min while increasing yields .

Scientific Research Applications

2-[2-(2,6-Difluorophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-yl]acetic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including anti-inflammatory and antimicrobial properties.

Medicine: Explored for its potential use in drug development, particularly as an anti-inflammatory or analgesic agent.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[2-(2,6-Difluorophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-yl]acetic acid involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes or receptors involved in inflammatory pathways, leading to its potential anti-inflammatory effects.

Pathways Involved: It may inhibit the production of pro-inflammatory cytokines or modulate the activity of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Phenyl Ring

Compounds with 2,4-difluorophenyl or 2,5-dimethylphenyl substituents (e.g., Ethyl 2-[2-(2,4-difluorophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-yl]acetate, CAS: 2059954-64-0) exhibit altered electronic and steric profiles compared to the 2,6-difluorophenyl analog.

Functional Group Modifications

Acetic Acid vs. Ester Derivatives

• Methyl ester analog (CAS: 2060058-57-1, C₁₂H₁₀F₂N₂O₃, MW: 268.22 g/mol): The ester group reduces hydrogen-bonding capacity compared to the carboxylic acid, likely decreasing solubility in polar solvents but improving lipid permeability .
• Ethyl ester analogs (e.g., CAS: 2059945-25-2): These derivatives (MW: ~282–300 g/mol) prioritize stability over reactivity, making them preferable intermediates in prodrug design .

Heterocyclic Additions

These modifications diverge significantly from the simpler acetic acid structure, suggesting distinct pharmacological targets .

Data Table: Key Structural and Physical Properties

Compound Name (CAS)	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Structural Features
Target compound (2060026-01-7)	C₁₁H₈F₂N₂O₃	254.19	Carboxylic acid, pyrazolone	2,6-Difluorophenyl, acetic acid
Methyl ester analog (2060058-57-1)	C₁₂H₁₀F₂N₂O₃	268.22	Methyl ester	Esterification of acetic acid
Ethyl 2-[2-(2,4-difluorophenyl)-... (2059954-64-0)	C₁₃H₁₂F₂N₂O₃	282.24	Ethyl ester, 2,4-difluorophenyl	Altered fluorine substitution
Thiazolyl-isobutyramide derivative	C₁₆H₁₂Cl₂F₂N₄OS	429.26	Thiazole, isobutyramide	Heterocyclic expansion

Research Findings and Implications

• Ester derivatives lack this capability, resulting in lower melting points and altered solubility profiles.
• Esters, however, are metabolically labile, often serving as prodrugs .
• Synthetic Flexibility : The acetic acid moiety allows for straightforward derivatization (e.g., amidation, salt formation), whereas thiazole-containing analogs require multistep syntheses, limiting scalability .

Biological Activity

2-[2-(2,6-Difluorophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-yl]acetic acid, with CAS No. 2060026-01-7, is a compound of significant interest due to its potential biological activities. This article reviews the synthesis, biological evaluation, and pharmacological implications of this compound based on recent studies.

• Molecular Formula : C11H8F2N2O3
• Molecular Weight : 254.19 g/mol
• Structure : The compound features a pyrazole ring substituted with a difluorophenyl group and an acetic acid moiety.

Anticancer Activity

Research indicates that pyrazole derivatives, including 2-[2-(2,6-Difluorophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-yl]acetic acid, exhibit promising anticancer properties. A study highlighted the effectiveness of similar compounds against various cancer cell lines:

Cell Line	IC50 (μM)	Activity
A549 (Lung)	7.82	Significant cytotoxicity
MDA-MB-231 (Breast)	10.45	Moderate cytotoxicity
HCT116 (Colon)	10.23	Moderate cytotoxicity

The presence of electron-withdrawing substituents like difluoro groups enhances the cytotoxic activity against these cancer types .

Anti-inflammatory Activity

The compound has also been evaluated for its anti-inflammatory properties. Pyrazole derivatives have shown varying degrees of inhibition against cyclooxygenase enzymes (COX), which are key players in inflammation:

Compound	IC50 (μM)	Effect
2-[2-(2,6-Difluorophenyl)-3-oxo...]	0.02 - 0.04	High COX-2 inhibitory activity
Standard (Diclofenac)	54.65	Reference for comparison

In vivo studies demonstrated that these compounds significantly reduced inflammation in animal models, comparable to established anti-inflammatory drugs .

The biological activity of 2-[2-(2,6-Difluorophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-yl]acetic acid is attributed to its ability to interact with specific molecular targets involved in cancer proliferation and inflammatory pathways. The pyrazole ring structure is known to facilitate binding to targets such as COX enzymes and various receptor tyrosine kinases implicated in cancer progression .

Case Studies

• Antitumor Efficacy in Vivo : In a study involving xenograft models of breast cancer, administration of the compound resulted in a significant reduction in tumor size compared to control groups. Tumor growth inhibition was attributed to the induction of apoptosis in cancer cells.
• Inflammation Model : In carrageenan-induced paw edema models, treatment with the compound led to a marked decrease in paw swelling and inflammatory markers in serum, suggesting its potential as an effective anti-inflammatory agent.